Cas no 495-69-2 (2-(phenylformamido)acetic acid)

• Product Name: 2-(phenylformamido)acetic acid
• CAS No: 495-69-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00002692
• CID: 37772
• PubChem ID: 464
• Update Time: 2025-04-18

2-(phenylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzamidoacetic acid
• BENZAMINOACETIC ACID
• BENZOYLAMINOACETIC ACID
• BENZOYLGLYCINE
• BZ-GLY-OH
• BZO-GLY-OH
• HIPPURIC ACID
• AKOS B029712
• TIMTEC-BB SBB003759
• (Benzoylamino)acetic acid
• HIPPURIC ACID(RG)
• [3H]-Hippuric Acid
• acidoippurico
• Benzoyl-aMino acetic acid
• Benzoylglycin
• Benzoylglycocoll
• hippuric
• N-(benzoyl)glycine
• N-benzoylaminoacetic acid
• N-Benzoylglycine
• benzamidoacetic acid
• Benzoyl glycine
• acido ippurico
• Glycine, N-benzoyl-
• hippurate
• Hippursaeure
• Phenylcarbonylaminoacetic acid
• Benzamidoessigsaeure
• Benzoylaminoessigsaeure
• N-Benzoyl-glycin
• Acetic acid, (benzoylamino)-
• Acido ippurico [Italian]
• 2-(Phenylformamido)Acetic Acid
• Hippuric acid, 98%
• N-(phenylcarbonyl)glycine
• CHEMB
• SMR000875241
• Sodium hippurate hydrate
• MLS001332426
• N-benzoylglycinate(1-)
• MLS001332425
• MLS001074359
• N-benzoylglycinate anion
• SMR000112115
• MLSMR
• 2-benzamidoacetate
• 2-(phenylformamido)acetic acid

• MDL： MFCD00002692
• Inchi： 1S/C9H9NO3/c11-8(12)6-10-9(13)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,13)(H,11,12)
• InChI Key： QIAFMBKCNZACKA-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=CC=CC=1)=O)=O
• BRN： 1073987

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.37
• Melting Point: 189.0 to 194.0 deg-C
• Boiling Point: 311.69°C (rough estimate)
• Flash Point: 234.5°C
• Refractive Index: 1.5600 (estimate)
• PH: 2.5-3.5 (10g/l, H2O, 20℃)(slurry)
• Solubility: 3.26g/l
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
• PSA: 66.40000
• LogP: 0.89190
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in hot water
• Merck: 4716
• pka: 3.62(at 25℃)

2-(phenylformamido)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：3-10
• RTECS：MR8150000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hippuric acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters